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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ametoctradin is a fungicide belonging to the triazolopyrimidine class, effective against
Oomycete pathogens in various crops.[1] It functions by inhibiting mitochondrial respiration at
the bcl complex (Complex Ill), thereby disrupting the energy supply of the fungus.[1][2][3]
Monitoring its residue levels in plant tissues is crucial for ensuring food safety and for research
and development purposes. This document provides a detailed protocol for the analysis of
ametoctradin residues in plant matrices using High-Performance Liquid Chromatography
(HPLC) with UV detection.

Mode of Action of Ametoctradin

Ametoctradin's fungicidal activity stems from its ability to block the electron transport chain in
the mitochondria of Oomycete pathogens. Specifically, it binds to the Qo site of the cytochrome
bcl complex (Complex Ill), which prevents the transfer of electrons and halts ATP synthesis,
ultimately leading to fungal cell death.[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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